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Compound of Interest

Compound Name: Magnesium perchlorate

Cat. No.: B156115 Get Quote

Technical Support Center: Magnesium
Perchlorate Drying Efficiency
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the impact of particle size on the drying efficiency of magnesium
perchlorate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the common particle sizes of magnesium perchlorate available for laboratory

use?

A1: Magnesium perchlorate is typically available in two main forms: granules and flakes. The

particle size for granular magnesium perchlorate is generally in the range of 0.7 to 1.2 mm.[1]

[2] Flakes have a larger nominal grain size, typically between 2 to 4 mm.[1][2]

Q2: How does particle size affect the packing of magnesium perchlorate in a drying tube?

A2: Smaller particles, such as granules, pack more densely into a drying tube compared to

larger flakes.[1][2] This allows for a greater mass of the desiccant to be packed into a given

volume, which can extend the time between replacements.[1][2] Larger flakes may create voids

within the drying tube, especially in smaller diameter tubes (10 mm or less), which can lead to

inefficient drying.[1][2]
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Q3: Does particle size influence the longevity of the magnesium perchlorate in a drying

system?

A3: Yes, due to their higher packing density, granular forms of magnesium perchlorate can

last significantly longer before needing replacement compared to flakes in the same volume.[1]

[2]

Q4: Is there a cost difference between granular and flake magnesium perchlorate?

A4: Yes, granular magnesium perchlorate is typically more expensive than the flake form.[1]

[2] For applications where cost is a primary concern, flakes may be a more economical option,

provided the larger particle size is suitable for the specific application.[1][2]

Q5: When should I choose granular over flake magnesium perchlorate?

A5: Granular magnesium perchlorate is preferable for use in small-diameter drying traps

(internal diameter of 10 mm or less) to avoid the formation of voids.[1][2] It is also the better

choice when a longer service life between desiccant changes is desired, and the higher cost is

not a prohibitive factor.
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Issue Possible Cause Troubleshooting Steps

Incomplete drying of gas

stream

Channeling: The gas is

creating preferential paths

through the desiccant bed,

bypassing much of the

material. This is more common

with larger particles (flakes)

that can create voids.

1. Repack the column: Ensure

the desiccant is packed

uniformly. Gently tap the

column during filling to

minimize voids. 2. Use a

smaller particle size: Switch to

granular magnesium

perchlorate, which packs more

densely and reduces the

likelihood of channeling. 3.

Check for blockages: Ensure

there are no obstructions in the

gas flow path.

Frequent replacement of

desiccant

Low packing density: Using

larger flake particles results in

less desiccant by mass in the

drying tube.

1. Switch to granular form: The

higher packing density of

granules will increase the

amount of desiccant in the

same volume, extending its

life.[1][2] 2. Use a larger drying

tube: If space allows, a larger

tube can hold more desiccant.

High back pressure in the

system

Over-packing or fine particles:

Packing the desiccant too

tightly or the presence of fine

particles (dust) can restrict gas

flow.

1. Repack the column: Do not

compact the desiccant

excessively. 2. Sieve the

desiccant: Remove any fine

particles before packing. 3.

Consider a larger particle size:

If the pressure drop is critical,

flakes may be a better option

in larger diameter columns

where channeling is less of a

concern.

Desiccant appears wet but

drying is inefficient

Exhausted desiccant with

channeling: The outer layer of

1. Replace the desiccant: The

desiccant is likely exhausted in

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.elementalmicroanalysis.com/elemental_blog.php?title=magnesium-perchlorate-options&bid=34
https://www.elementalmicroanalysis.com/blog/doc/magnesium%20perchlorate%20options.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


desiccant may appear

saturated, but channeling is

preventing the gas from

contacting the remaining active

material.

the gas pathways. 2. Improve

packing method: Use the

techniques described above to

ensure a uniform packing

density.

Data Presentation
The following table summarizes the key characteristics of granular and flake magnesium
perchlorate based on available data.

Parameter
Granular Magnesium
Perchlorate

Flake Magnesium
Perchlorate

Nominal Particle Size 0.7–1.2 mm[1][2] 2–4 mm[1][2]

Packing Density High[1][2] Lower (potential for voids)[1][2]

Longevity in Drying Tube Longer[1][2] Shorter[1][2]

Relative Cost Higher[1][2] Lower[1][2]

Suitability for Small Tubes

(<10mm)
Preferable[1][2] Unsuitable[1][2]

Experimental Protocols
Objective: To compare the drying efficiency of granular and flake magnesium perchlorate.

Materials:

Two identical gas drying columns

Granular magnesium perchlorate (0.7–1.2 mm)

Flake magnesium perchlorate (2–4 mm)

Source of inert gas with a known, constant humidity level (e.g., nitrogen passed through a

water bubbler)
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Flow meter

Hygrometer (to measure outlet gas humidity)

Analytical balance

Methodology:

Preparation of Drying Columns:

Thoroughly clean and dry two identical gas drying columns.

Weigh a precise amount of granular magnesium perchlorate and pack it into the first

column. Record the mass.

Weigh the same mass of flake magnesium perchlorate and pack it into the second

column.

Gently tap each column during packing to settle the desiccant and minimize large voids.

Experimental Setup:

Connect the gas source to a flow meter.

Connect the outlet of the flow meter to the inlet of the first drying column (granular).

Connect the outlet of the drying column to a hygrometer to measure the moisture content

of the exiting gas.

Ensure all connections are gas-tight.

Drying Efficiency Test:

Start the flow of the humidified inert gas at a constant, controlled flow rate.

Record the initial moisture content of the gas exiting the drying column.

Continue to monitor and record the moisture content at regular intervals until the desiccant

is saturated (i.e., the outlet humidity equals the inlet humidity).
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Repeat the entire process for the second column containing flake magnesium
perchlorate, ensuring the same flow rate and initial humidity.

Data Analysis:

Plot the outlet moisture concentration as a function of time for both particle sizes.

Calculate the total mass of water absorbed by each desiccant by integrating the difference

between the inlet and outlet moisture concentrations over time.

Compare the breakthrough time (the time at which the outlet humidity begins to

significantly increase) for both particle sizes.

Visualizations
Caption: Logical relationship between particle size and drying performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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